Cas no 216959-92-1 (4-Methyl-2-(2-pyrazinyl)-1,3-thiazole-5-carboxylic Acid)

• Product Name: 4-Methyl-2-(2-pyrazinyl)-1,3-thiazole-5-carboxylic Acid
• CAS No: 216959-92-1
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• MDL: MFCD00111662
• CID: 252267
• PubChem ID: 329764833
• Update Time: 2025-04-19

4-Methyl-2-(2-pyrazinyl)-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-methyl-2-(2-pyrazinyl)-
• 4-Methyl-2-(2-Pyrazinyl)-1,3-Thiazole-5-Carboxylic Acid
• 4-Methyl-2-(2-pyrazinyl)thiazole-5-carboxylic acid
• 4-methyl-2-pyrazin-2-yl-1,3-thiazole-5-carboxylic acid
• 2-(2-Pyrazinyl)-4-methylthiazole-5-carboxylic acid
• 4-methyl-2-(2-pyrazinyl)-5-thiazolecarboxylic acid
• 4-Methyl-2-(pyrazin-2-yl)thiazole-5-carboxylicacid
• W-206671
• 216959-92-1
• 4-Methyl-2-(2-pyrazinyl)-thiazole-5-carboxylic acid
• FT-0618996
• Oprea1_454390
• AS-70054
• 4-Methyl-2-(2-pyrazinyl)thiazole-5-carboxylic acid, 97%
• SCHEMBL658672
• 4-methyl-2-pyrazin-2-yl-1, 3-thiazole-5-carboxylic acid
• DTXSID00380137
• D96044
• SDCCGMLS-0066021.P001
• CS-0318300
• 4-Methyl-2-(pyrazin-2-yl)thiazole-5-carboxylic acid
• MFCD00111662
• AKOS009158200
• 4-methyl-2-(pyrazin-2-yl)-1,3-thiazole-5-carboxylic acid
• 4-Methyl-2-(2-pyrazinyl)-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD00111662
• Inchi： 1S/C9H7N3O2S/c1-5-7(9(13)14)15-8(12-5)6-4-10-2-3-11-6/h2-4H,1H3,(H,13,14)
• InChI Key： XDZXQDHRHGIPRN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=NC=CN=1

Computed Properties

• Exact Mass: 221.02600
• Monoisotopic Mass: 221.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.449
• Melting Point: 250-255 °C
• Boiling Point: 474°Cat760mmHg
• Flash Point: 240.5°C
• Refractive Index: 1.643
• PSA: 104.21000
• LogP: 1.60670
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Methyl-2-(2-pyrazinyl)-1,3-thiazole-5-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26;S37/39